![molecular formula C10H14O2 B077051 Camphorquinone CAS No. 10373-78-1](/img/structure/B77051.png)
Camphorquinone
Overview
Description
Camphorquinone (CQ) is a photochemical compound with a wide range of applications in the scientific and medical fields. It is a white crystalline solid with a strong odor, which is used as a dye and a photosensitizer in various processes. CQ is a relatively new compound and has been the subject of much research in recent years.
Scientific Research Applications
Biomedical Applications :
- CQ is a widely used visible-light photoinitiator in biomedical applications. Its derivative, carboxylated-camphorquinone (CQCOOH), exhibits higher photoreactivity compared to CQ, and is used in the preparation of hydrogels with better mechanical properties and biocompatibility (Kamoun et al., 2016).
Dental Materials :
- CQ is a common photo-initiator in dental materials, but its cytotoxicity against human pulp fibroblasts (HPF) and the effects of co-initiators like 2-dimethylaminoethyl methacrylate (DMA) under visible light (VL) irradiation are noteworthy. CQ with VL irradiation increases radical production, while its cytotoxicity to HPF cells is less than other photo-initiators like 9-fluorenone (9F) despite higher radical production (Atsumi et al., 2004).
- CQ is used in resin composites and dentin bonding agents (DBA). It affects cytotoxicity, cell cycle, and apoptosis-related gene and protein expression in human dental pulp cells. Its toxicity is associated with ROS formation (Jeng et al., 2015).
- CQ's effects on pulp cells include cytotoxicity, cell cycle arrest, apoptosis, and prostaglandin E2 production. These effects are linked to ROS and 8-isoprostane production, ATM/Chk2/p53 signaling, and COX-2 and p21 expression (Chang et al., 2015).
Genotoxicity and Cytotoxicity :
- CQ, especially when combined with a reducing agent like N,N-dimethyl-p-toluidine (DMT) and VL irradiation, shows genotoxic and cytotoxic effects. Antioxidants like N-acetyl-L-cysteine (NAC), ascorbic acid, and alpha-tocopherol can mitigate these effects (Li et al., 2007).
- CQ increases free radical production and promotes nuclear translocation of NRF2 in oral keratinocytes, activating defense mechanisms against oxidative stress (Volk et al., 2016).
Therapeutic Effects :
- CQ exhibits antisenescence and cardioprotective properties, potentially reducing oxidative-stress-induced senescence via AMPK/SIRT1 and autophagy mechanisms (Maharajan & Cho, 2021).
Photo-initiating Systems :
- CQ, when covalently bonded to aromatic amines, enhances the rate of electron and proton transfer, improving the performance of photoinitiating systems used in dental applications (Ullrich et al., 2004).
Lipid Metabolism :
- CQ affects cell lipid metabolism at sub-toxic concentrations, altering the synthesis of neutral lipids and phospholipids, which may impact membrane integrity and permeability (Datar et al., 2005).
Mechanism of Action
Target of Action
Camphorquinone (CQ) primarily targets the AMP-activated protein kinase (AMPK) and Sirtuin 1 (SIRT1) pathways . These pathways play a crucial role in cellular energy homeostasis and longevity, respectively .
Mode of Action
CQ interacts with its targets by activating the AMPK/SIRT1 pathways . This activation leads to a reduction in oxidative-stress-induced senescence, which is a state of irreversible cell cycle arrest . Furthermore, CQ also boosts autophagy, a cellular process involved in the removal of unnecessary or dysfunctional components .
Biochemical Pathways
The activation of AMPK/SIRT1 pathways by CQ leads to a cascade of downstream effects. It reduces senescence in human bone marrow mesenchymal stem cells (hBM-MSCs) and mouse heart tissue . Additionally, it decreases the gene expression of inflammation markers in D-Galactose-induced aging mouse heart tissue .
Pharmacokinetics
It is noted that cq fits all of the pharmacological parameters using the swissadme web tool , suggesting it has favorable ADME properties.
Result of Action
The activation of AMPK/SIRT1 pathways and autophagy by CQ results in the reduction of senescence and inflammation . This suggests that CQ possesses antisenescence and cardioprotective properties .
Action Environment
The action of CQ can be influenced by environmental factors such as light. CQ is a photoinitiator used in dental composites . It absorbs UV radiation in the region of 200-300nm due to the Π−Π * transition and visible light (400-500nm) due to the n, Π* transition of the α-dicarbonyl chromophore . This suggests that the efficacy and stability of CQ could be influenced by the light environment.
Future Directions
Camphorquinone has been shown to have potential antisenescence and cardioprotective properties. It could suppress oxidative-stress-induced senescence through AMPK/SIRT1 and autophagy mechanisms . This suggests that this compound could have potential applications in the treatment of aging and aging-related diseases.
Biochemical Analysis
Biochemical Properties
Camphorquinone plays a significant role in biochemical reactions. It is known to interact with amines such as N,N-dimethyl-p-toluidine, 2-ethyl-dimethylbenzoate, N-phenylglycine to increase the rate of curing . These interactions are crucial in the polymerization process, which is induced very slowly by this compound .
Cellular Effects
This compound has been found to have effects on various types of cells and cellular processes. For instance, it has been shown to potentially reduce senescence in human bone marrow mesenchymal stem cells and mouse heart tissue . It also influences cell function by boosting AMPK/SIRT1 activation and autophagy in both models . Furthermore, this compound treatment reduces the gene expression of inflammation markers in D-Galactose-induced aging mouse heart tissue .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It has been found to boost AMPK/SIRT1 activation and autophagy . This suggests that this compound may interact with these biomolecules, potentially through binding interactions, leading to changes in their activity and subsequent changes in gene expression.
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. While specific studies on the long-term effects of this compound on cellular function are limited, it is known that this compound can potentially reduce senescence in human bone marrow mesenchymal stem cells and mouse heart tissue .
Dosage Effects in Animal Models
While specific studies on the dosage effects of this compound in animal models are limited, it has been used in studies involving D-galactose-induced aging mice . In these studies, this compound was found to potentially reduce senescence in mouse heart tissue .
Metabolic Pathways
Given its role in boosting AMPK/SIRT1 activation and autophagy , it is likely that this compound interacts with enzymes or cofactors involved in these processes.
Properties
IUPAC Name |
1,7,7-trimethylbicyclo[2.2.1]heptane-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c1-9(2)6-4-5-10(9,3)8(12)7(6)11/h6H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNQXSTWCDUXYEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2=O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7049394 | |
Record name | (+/-)-Camphorquinone | |
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URL | https://comptox.epa.gov/dashboard/DTXSID7049394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow powder; [Sigma-Aldrich MSDS] | |
Record name | Camphoroquinone | |
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CAS No. |
10373-78-1, 465-29-2 | |
Record name | Camphorquinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10373-78-1 | |
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Record name | Camphorquinone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402031 | |
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Record name | Camphorquinone | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=285 | |
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Record name | Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | (+/-)-Camphorquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7049394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bornane-2,3-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.695 | |
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Record name | Dl-bornane-2,3-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.728 | |
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Strategy Settings
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